N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide
• InChI: InChI=1S/C19H22N2O4/c1-10-11(2)13(4)18(14(5)12(10)3)19(22)20-16-8-7-15(25-6)9-17(16)21(23)24/h7-9H,1-6H3,(H,20,22)
• InChI Key: WWDCNXPKKMMZFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)C(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])C)C
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide, also known as MNPN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNPN is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 387.44 g/mol.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting the activity of this enzyme, N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has been found to have antioxidant and anti-inflammatory properties. N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer therapies. N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide is also relatively easy to synthesize and has a high yield and purity. However, there are also some limitations to using N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide in lab experiments. For example, N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide is highly reactive and can be toxic to cells at high concentrations. Additionally, N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has not been extensively studied in vivo, so its safety and efficacy in animal models is not yet fully understood.

Future Directions

There are several future directions for research on N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide. One area of research is in the development of new cancer therapies based on N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide. Researchers are also interested in studying the neuroprotective effects of N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide and its potential use in the treatment of neurodegenerative diseases. Additionally, there is interest in studying the safety and efficacy of N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide in animal models, as well as its potential use in combination with other anti-cancer drugs. Overall, N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide is a promising compound that has the potential to be a valuable tool in scientific research and the development of new therapies.

Synthesis Methods

N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide can be synthesized using a multi-step process that involves the reaction of 4-methoxy-2-nitrophenol with 2,3,4,5,6-pentamethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reduced using sodium borohydride to yield N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide with a high yield and purity.

Scientific Research Applications

N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has been found to have potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs and therapies for the treatment of cancer. N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide has been shown to have potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. N-(4-methoxy-2-nitrophenyl)-2,3,4,5,6-pentamethylbenzamide works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.